5,5-Dicyanononane

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 2,2-dibutylpropanedinitrile
• InChI: InChI=1S/C11H18N2/c1-3-5-7-11(9-12,10-13)8-6-4-2/h3-8H2,1-2H3
• InChI Key: IRALALYUIOLJEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCCC)(C#N)C#N

Description

5,5-Dicyanononane is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Malononitrile (128 g, 1.94 moles) was added dropwise to a mixture of 500 g (3.65 moles) of 1-bromobutane, 10 g of tricaprylylmethylammonium chloride,146 g (3.63 moles) of sodium hydroxide and 450 ml of water. The addition rate was controlled such that the temperature was maintained at 45°-50° C. After the addition was complete, the mixture was stirred for two hours longer at 50° C. The organic layer was separated and washed twice with 300 ml portions of saturated aqueous sodium chloride. The product was then distilled to give 197 g of recovered1-bromobutane and 170 g of 5,5-dicyanononane (87% selectivity based on 1-bromobutane) having a boiling point of 145° C at 30 mm Hg.